Cas no 82504-13-0 (8-methoxy-2,2,6-trimethyl-7-[(3-methylbut-2-en-1-yl)oxy]-2,6-dihydro-5H-pyrano[3,2-c]quinolin-5-one)

• Product name: 8-methoxy-2,2,6-trimethyl-7-[(3-methylbut-2-en-1-yl)oxy]-2,6-dihydro-5H-pyrano[3,2-c]quinolin-5-one
• CAS No: 82504-13-0
• MF: C₂₁H₂₅NO₄
• MW: 355.4275
• CID: 1806196
• PubChem ID: 158142

8-methoxy-2,2,6-trimethyl-7-[(3-methylbut-2-en-1-yl)oxy]-2,6-dihydro-5H-pyrano[3,2-c]quinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2,2,6-trimethyl-7-[(3-methylbut-2-en-1-yl)oxy]-2,6-dihydro-5H-pyrano[3,2-c]quinolin-5-one
• 5H-Pyrano(3,2-c)quinolin-5-one, 2,6-dihydro-8-methoxy-2,2,6-trimethyl-7-((3-methyl-2-butenyl)oxy)-
• 8-methoxy-2,2,6-trimethyl-7-(3-methylbut-2-enoxy)pyrano[3,2-c]quinolin-5-one
• 82504-13-0
• DTXSID70231809

• Inchi： InChI=1S/C21H2NO4/c1-13(2)10-12-25-19-16(24-6)8-7-14-17(19)22(5)20(23)15-9-11-21(3,4)26-18(14)15/h7-8H
• InChI Key： NERQGEYFUKEOAU-UHFFFAOYSA-N
• SMILES： [#6]-[#8]-c1ccc2c3-[#8]C([#6])([#6])[#6]=[#6]-c3c(=O)n(-[#6])c2c1-[#8]-[#6]\[#6]=[#6](\[#6])-[#6] |c:11|

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48Ų